Cas no 338965-27-8 (2-(4-Chlorophenyl)-2-{4-hydroxy(phenyl)methylphenyl}acetonitrile)

• Product Name: 2-(4-Chlorophenyl)-2-{4-hydroxy(phenyl)methylphenyl}acetonitrile
• CAS No: 338965-27-8
• MDL: MFCD00231986
• CID: 4648140
• Update Time: 2025-05-25

2-(4-Chlorophenyl)-2-{4-hydroxy(phenyl)methylphenyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLOROPHENYL)-2-(4-[HYDROXY(PHENYL)METHYL]PHENYL)ACETONITRILE
• Benzeneacetonitrile, 4-chloro-α-[4-(hydroxyphenylmethyl)phenyl]-
• 2-(4-Chlorophenyl)-2-{4-hydroxy(phenyl)methylphenyl}acetonitrile

• MDL： MFCD00231986

Experimental Properties

• Melting Point: 104-107°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(4-Chlorophenyl)-2-{4-hydroxy(phenyl)methylphenyl}acetonitrile

Comprehensive Overview of 2-(4-Chlorophenyl)-2-{4-hydroxy(phenyl)methylphenyl}acetonitrile (CAS No. 338965-27-8)

2-(4-Chlorophenyl)-2-{4-hydroxy(phenyl)methylphenyl}acetonitrile (CAS No. 338965-27-8) is a specialized organic compound with a unique molecular structure that combines aromatic rings, hydroxyl, and nitrile functional groups. This compound has garnered attention in pharmaceutical and material science research due to its potential applications in drug intermediates and advanced polymer synthesis. The presence of both chlorophenyl and hydroxyphenyl groups contributes to its reactivity, making it a valuable building block for designing bioactive molecules.

In recent years, the demand for high-purity nitrile derivatives like 2-(4-Chlorophenyl)-2-{4-hydroxy(phenyl)methylphenyl}acetonitrile has surged, driven by advancements in targeted drug delivery systems and green chemistry initiatives. Researchers are particularly interested in its role as a precursor for non-toxic catalysts and biodegradable materials, aligning with global sustainability trends. The compound's CAS No. 338965-27-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the acetonitrile moiety in this compound offers versatile reactivity, enabling modifications for custom applications. Its hydroxyphenyl group enhances solubility in polar solvents, a critical feature for industrial-scale processes. Laboratories focusing on heterocyclic compound development often prioritize this chemical due to its balanced stability and functional diversity. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

The compound's thermal properties and photostability have also been investigated for potential use in organic electronics, such as OLEDs and photovoltaic cells. With growing interest in renewable energy materials, 2-(4-Chlorophenyl)-2-{4-hydroxy(phenyl)methylphenyl}acetonitrile presents opportunities for innovation in light-emitting layers and charge transport systems. Its low environmental persistence further supports its adoption in eco-conscious industries.

Quality control protocols for CAS No. 338965-27-8 emphasize strict adherence to ISO-certified synthesis methods to ensure batch-to-batch consistency. Regulatory compliance with REACH and FDA guidelines is maintained for applications in controlled environments. As the scientific community explores AI-driven molecular design, this compound serves as a benchmark for structure-activity relationship (SAR) studies, particularly in optimizing hydrogen bonding interactions.

Future research directions may explore its derivatives for antimicrobial coatings or biocompatible adhesives, addressing pressing needs in medical device manufacturing. The compound’s synergistic effects with other aromatic nitriles could unlock novel formulations for high-performance composites. Its mechanochemical synthesis potential also aligns with solvent-free production trends, reducing waste generation.